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An In-depth Technical Guide to 1,1,2,3,3-Pentachloropropane: Chemical Properties and
Structure

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1,1,2,3,3-pentachloropropane, a
halogenated hydrocarbon of interest to researchers and professionals in the chemical and
pharmaceutical sciences. This document delves into its fundamental chemical and physical
properties, molecular structure, spectroscopic signature, and safety considerations. The
information presented herein is synthesized from authoritative databases and peer-reviewed
sources to ensure scientific accuracy and reliability.

Molecular Structure and Chemical Identity

1,1,2,3,3-Pentachloropropane is a chlorinated derivative of propane.[1] Its structure consists
of a three-carbon backbone with five chlorine atoms distributed across the first, second, and
third carbon positions.[1] Specifically, two chlorine atoms are attached to each of the terminal
carbons (C1 and C3), and one chlorine atom is bonded to the central carbon (C2).[1] This
arrangement gives rise to its distinct chemical properties and reactivity.

The IUPAC name for this compound is 1,1,2,3,3-pentachloropropane.[?] It is identified by the
CAS Registry Number 15104-61-7.[3] The molecular formula is C3sHsCls, and it has a molecular
weight of approximately 216.32 g/mol .[3][4]
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Table 1: Chemical Identifiers for 1,1,2,3,3-Pentachloropropane

Identifier Value Source(s)
IUPAC Name 1,1,2,3,3-pentachloropropane PubChem][2]

CAS Number 15104-61-7 NIST WebBook][3]
Molecular Formula CsHsCls PubChem|[2]
Molecular Weight 216.321 g/mol NIST WebBook][3]

InChl=1S/C3H3CI5/c4-
InChl PubChem[2]
1(2(5)6)3(7)8/h1-3H

PANVCEBTPSTUEL-
InChiKey PubChem][2]
UHFFFAOYSA-N

SMILES c(ceneneenencl PubChem[2]

Below is a diagram illustrating the chemical structure of 1,1,2,3,3-pentachloropropane.
Caption: Molecular structure of 1,1,2,3,3-pentachloropropane.

Physicochemical Properties

The physical and chemical properties of 1,1,2,3,3-pentachloropropane are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental settings.

Table 2: Physicochemical Properties of 1,1,2,3,3-Pentachloropropane
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Property Value Source(s)
Density 1.589 g/cm3 ChemicalBook][5]
Flash Point 79.9 °C ChemicalBook[5]
Vapor Pressure 0.351 mmHg at 25°C ChemicalBook][5]
Kovats Retention Index ;l)llaig, 1119 (Standard non- PubChem][2][6]

The product is reported to be stable under normal handling and storage conditions.[7]

Spectroscopic Characterization

Spectroscopic data is fundamental to confirming the identity and purity of a chemical
compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ IH NMR: The proton NMR spectrum of 1,1,2,3,3-pentachloropropane is expected to show
two distinct signals corresponding to the two different chemical environments of the protons.
[1] The hydrogen atoms on the terminal carbons are more deshielded due to the presence of
two adjacent chlorine atoms.[1]

e 13C NMR: The carbon NMR spectrum provides information about the carbon framework of
the molecule.[2][8]

Mass Spectrometry (MS)

Mass spectrometry data for 1,1,2,3,3-pentachloropropane is available through the NIST Mass
Spectrometry Data Center.[2] The fragmentation pattern in the mass spectrum is a
characteristic fingerprint of the molecule, with prominent peaks observed at m/z values of 96,
83, and 143.[2]

Infrared (IR) Spectroscopy

The NIST Chemistry WebBook provides access to the gas-phase IR spectrum of this
compound.[9][10] The IR spectrum reveals characteristic vibrational frequencies corresponding
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to the C-H and C-CI bonds within the molecule.

The following workflow outlines a typical procedure for the spectroscopic characterization of a
chemical sample like 1,1,2,3,3-pentachloropropane.

Sample Preparation

1 1,2,3,3- Pentachloropropane Sample

‘/Spectrosciplc Anm‘

NMR Spectroscopy Mass Spectrometry Infrared Spectroscopy
(*H, 13C) (GC-MS) (FTIR)

Spectral Data Analysis

:

Structure Confirmation

Click to download full resolution via product page

Caption: Experimental workflow for spectroscopic characterization.

Synthesis and Reactivity

While specific, detailed synthesis protocols for 1,1,2,3,3-pentachloropropane are not readily
available in the searched literature, its isomers' synthesis can provide insights. For instance,
1,1,1,3,3-pentachloropropane is prepared by the radical addition of carbon tetrachloride to vinyl
chloride.[11] A similar strategy involving the addition of a chlorinated methane to a chlorinated
ethene could potentially be adapted.
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The reactivity of polychlorinated alkanes is often characterized by dehydrochlorination
reactions. For example, the dehydrochlorination of 1,1,1,3,3-pentachloropropane has been
studied and can be promoted by halide anions to produce tetrachloropropene isomers.[12] It is
plausible that 1,1,2,3,3-pentachloropropane would undergo similar elimination reactions
under appropriate basic conditions.

Safety and Handling

1,1,2,3,3-Pentachloropropane is classified as toxic if swallowed.[5][7] It is also known to
cause skin and serious eye irritation and may cause respiratory irritation.[7] The compound is
toxic to aquatic life with long-lasting effects.[7]

Table 3: GHS Hazard Information for 1,1,2,3,3-Pentachloropropane

Hazard Class GHS Category Hazard Statement Source(s)
o H301: Toxic if SynQuest Labs[7],
Acute Toxicity, Oral Category 3
swallowed ECHA[6]
) o H315: Causes skin
Skin Irritation Category 2 o SynQuest Labs[7]
Irritation

o H319: Causes serious
Eye Irritation Category 2A o SynQuest Labs[7]
eye irritation

Specific target organ
o ] H335: May cause
toxicity — single Category 3 ) o SynQuest Labs[7]
respiratory irritation
exposure

Hazardous to the ) )
. . H401: Toxic to aquatic
aguatic environment, Category 2 i SynQuest Labs[7]
ife
acute hazard

Hazardous to the H411: Toxic to aquatic
aguatic environment, Category 2 life with long lasting SynQuest Labs[7]
long-term hazard effects

When handling this chemical, it is imperative to use personal protective equipment, including
safety goggles, chemical-resistant gloves, and appropriate respiratory protection.[5] Work
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should be conducted in a well-ventilated area, such as a fume hood.[7] In case of fire, thermal
decomposition may generate hazardous products like carbon oxides and hydrogen chloride.[7]

Applications and Uses

1,1,2,3,3-Pentachloropropane is primarily used in laboratory settings for scientific research
and development.[7] It can serve as a chemical intermediate in the synthesis of other
compounds. Its well-defined structure and reactivity make it a useful model compound for
studying the properties and reactions of polychlorinated alkanes.

Conclusion

1,1,2,3,3-Pentachloropropane is a significant compound for specialized research applications.
A thorough understanding of its chemical structure, physicochemical properties, and
spectroscopic profile is essential for its effective and safe use. The data compiled in this guide
from authoritative sources provides a solid foundation for researchers and drug development
professionals working with this and related halogenated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075905#1-1-2-3-3-pentachloropropane-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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